![molecular formula C10H15FN4O3 B1400285 O-(4-Amino-5-fluoropyrimidin-2-yl)-tert-butyl N-methyl-N-hydroxycarbamate CAS No. 1174376-60-3](/img/structure/B1400285.png)
O-(4-Amino-5-fluoropyrimidin-2-yl)-tert-butyl N-methyl-N-hydroxycarbamate
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Overview
Description
O-(4-Amino-5-fluoropyrimidin-2-yl)-tert-butyl N-methyl-N-hydroxycarbamate, also known as O-AFM-NHC, is a novel compound synthesized from a combination of 4-amino-5-fluoropyrimidine and tert-butyl N-methyl-N-hydroxycarbamate. O-AFM-NHC has been found to have a wide range of applications in scientific research, from its use as an inhibitor of protein kinases, to its role in modulating cell signaling pathways.
Scientific Research Applications
Synthesis and Medicinal Chemistry
- O-(4-Amino-5-fluoropyrimidin-2-yl)-tert-butyl N-methyl-N-hydroxycarbamate plays a critical role as an intermediate in the synthesis of biologically active compounds, as exemplified in the synthesis of omisertinib (AZD9291), an important compound in medical research (Zhao, Guo, Lan, & Xu, 2017).
- The compound is also a key intermediate in the preparation of potent deoxycytidine kinase (dCK) inhibitors, demonstrating its importance in the development of new classes of drugs (Zhang, Yan, Kanamarlapudi, Wu, & Keyes, 2009).
Role in Developing Receptor Ligands
- Research on a series of 2-aminopyrimidines, including O-(4-Amino-5-fluoropyrimidin-2-yl)-tert-butyl N-methyl-N-hydroxycarbamate, has led to the development of potent histamine H4 receptor (H4R) ligands. These compounds have shown potential as anti-inflammatory agents and in pain management (Altenbach et al., 2008).
Exploring Chemical Interactions and Derivatives
- The study of the interaction of similar pyrimidine derivatives with glycine esters provides insights into the synthesis of potential biologically active compounds, indicating the broad applicability of this chemical class in drug discovery (Zinchenko, Muzychka, Biletskiy, & Smolii, 2018).
Application in Pharmacology
- The compound's derivatives have been studied in the context of human airway smooth muscle contractions, hinting at its potential application in respiratory pharmacology (Takahashi et al., 1997).
properties
IUPAC Name |
tert-butyl N-(4-amino-5-fluoropyrimidin-2-yl)oxy-N-methylcarbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15FN4O3/c1-10(2,3)17-9(16)15(4)18-8-13-5-6(11)7(12)14-8/h5H,1-4H3,(H2,12,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQVOAZHGKOSMMT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)OC1=NC=C(C(=N1)N)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15FN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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